Cas no 1805023-59-9 (1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene
• CAS No: 1805023-59-9
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4973343
• Update Time: 2025-05-20

1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene

• Inchi： 1S/C7H6BrF3N2/c8-6-4(12)1-3(2-5(6)13)7(9,10)11/h1-2H,12-13H2
• InChI Key： HWNHOPQRFFGORW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(F)(F)F)C=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 52

Additional information on 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene

1-Bromo-2,6-Diamino-4-(Trifluoromethyl)Benzene: A Comprehensive Overview

The compound 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene (CAS No. 1805023-59-9) is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research due to its versatile functional groups and potential applications. The presence of a bromine atom, two amino groups, and a trifluoromethyl group on the benzene ring provides this molecule with a rich chemical reactivity and tunable electronic properties.

Recent studies have highlighted the importance of 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are critical components in modern drug design and electronic materials. The trifluoromethyl group imparts strong electron-withdrawing effects, making this compound highly reactive in nucleophilic aromatic substitution reactions. This property has been exploited in the creation of novel polymers and high-performance adhesives.

In the pharmaceutical industry, 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its amino groups can be functionalized to create ligands for metalloenzymes or to develop targeted drug delivery systems. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and anticancer activities, making it a promising candidate for further preclinical studies.

The synthesis of 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include bromination of an intermediate diamine derivative under controlled conditions to ensure high yield and purity. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in the production process.

From an environmental perspective, understanding the fate and transport of 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on assessing the ecological risks associated with such compounds to ensure their safe use and disposal.

In conclusion, 1-Bromo-2,6-diamino-4-(trifluoromethyl)benzene (CAS No. 1805023-59-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing studies continue to uncover new insights into its potential uses and environmental impacts, this compound is poised to play an even more significant role in advancing scientific innovation.